N-Methoxy-N-methyl-2-(2,3,5-trifluorophenyl)acetamide

• Molecular Formula: C10H10F3NO2
• Molecular Weight: 233.19 g/mol
• IUPAC Name: N-methoxy-N-methyl-2-(2,3,5-trifluorophenyl)acetamide
• InChI: InChI=1S/C10H10F3NO2/c1-14(16-2)9(15)4-6-3-7(11)5-8(12)10(6)13/h3,5H,4H2,1-2H3
• InChI Key: KEVQCTSRAGSSIU-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)CC1=C(C(=CC(=C1)F)F)F)OC

Description

N-Methoxy-N-methyl-2-(2,3,5-trifluorophenyl)acetamide is a useful research compound. Its molecular formula is C10H10F3NO2 and its molecular weight is 233.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of NHMe(OMe).HCl (20.3 g, 0.21 mol) in THF (110 mL), H2O (40 mL) and TEA (26.3 g, 0.22 mol) was added 2,3,5-trifluorophenylacetic acid (42, 24.7 g, 0.13 mol) and CDI (24.3 g, 0.15 mol) at 0-10° C. The reaction mixture was stirred at 0-10° C. for 5 h. After HPLC showed that the reaction was complete, the mixture was filtered through celite and the filtrate was partitioned with water and EtOAc. The organic solution was dried over Na2SO4 and concentrated. The crude residual was further purified by flash chromatography on silica gel (5-10% EtOAc/PE) to give 43 (24.0 g, 80% yield). 1H NMR (CDCl3, 400 MHz): δ 6.76-6.72 (m, 2H), 3.72 (m, 2H), 3.66 (d, 3H), 3.15 (d, 3H); MS (ESI) m/e [M+H]+: 234.07.